Cas no 1105250-88-1 (N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• CAS No: 1105250-88-1
• MF: C₁₅H₁₄ClFN₂O₃
• MW: 324.734666347504
• CID: 5969346
• PubChem ID: 30859041
• Update Time: 2025-10-29

N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxopyridine-2-carboxamide
• AKOS024506469
• 1105250-88-1
• F5317-0628

• Inchi： 1S/C15H14ClFN2O3/c1-3-22-14-8-19(2)12(7-13(14)20)15(21)18-9-4-5-11(17)10(16)6-9/h4-8H,3H2,1-2H3,(H,18,21)
• InChI Key： APFNRDLJXAXKFB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C(Cl)=C2)=O)N(C)C=C(OCC)C(=O)C=1

Computed Properties

• Exact Mass: 324.0676982g/mol
• Monoisotopic Mass: 324.0676982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS No. 1105250-88-1)

N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS No. 1105250-88-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyridine class, a heterocyclic structure known for its diverse pharmacological properties. The unique arrangement of functional groups in its molecular framework, including 3-chloro, 4-fluorophenyl, 5-ethoxy, and 1-methyl, contributes to its distinct chemical behavior and potential therapeutic applications.

The synthesis of N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide involves a series of well-defined chemical reactions that highlight the precision and expertise required in medicinal chemistry. The process typically begins with the formation of the dihydropyridine core, followed by the introduction of the 3-chloro and 4-fluorophenyl substituents. The subsequent incorporation of the 5-ethoxy and 1-methyl groups further refines the molecular structure, ultimately yielding the target compound with high purity and yield.

This compound has been extensively studied for its potential biological activity. Recent research has focused on its interaction with various biological targets, particularly enzymes and receptors involved in metabolic pathways. The presence of both electron-withdrawing and electron-donating groups in its structure allows it to exhibit selective binding properties, making it a promising candidate for drug development. Specifically, studies have explored its potential as an inhibitor of certain enzymes that play a role in inflammation and pain signaling.

In vitro studies have demonstrated that N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide exhibits notable activity against inflammatory mediators. The compound's ability to modulate these pathways suggests its therapeutic potential in conditions such as arthritis and chronic pain disorders. Additionally, preliminary data indicate that it may have anti-proliferative effects on certain cancer cell lines, although further research is needed to fully elucidate its mechanisms of action.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Molecular modeling techniques have been employed to predict how N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and specificity, guiding the design of more effective derivatives.

The development of novel pharmaceuticals often relies on the optimization of existing molecular structures to enhance efficacy and reduce side effects. In this context, N-(3-chloro-4-fluorophenyl)-5-ethoxy-1-methyl-4-oxyo-dihydropyridine -2-carboxamide strong > represents a significant advancement due to its well-tuned pharmacokinetic properties. Its solubility profile, metabolic stability, and bioavailability are critical factors that contribute to its potential as a drug candidate.

The role of dihydropyridines in modern medicine cannot be overstated. These compounds have revolutionized treatments for cardiovascular diseases due to their calcium channel blocking properties. While N-(< strong > 3 - chlor o - 4 - fluoro phen yl strong >) - ( 5 - eth oxy - 1 - methyl - 4 - ox o - 1 , 4 - di hy dro py rid ine - 2 - car box am ide ) is not primarily developed for this purpose, its structural similarity suggests that it may share some overlapping mechanisms with existing dihydropyridine drugs.

The future direction of research on N-(< strong > 3 - chlor o - 4 - fluoro phen yl strong >) - ( 5 - eth oxy - 1 - methyl - 4 - ox o - 1 , 4 - di hy dro py rid ine - 2 car box am ide ) will likely involve both in vivo studies and clinical trials to validate its therapeutic potential. Collaborations between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into tangible medical benefits for patients worldwide.

In conclusion, N-(< strong > 3-chloro strong >)- (< strong > 5 eth oxy strong >) -( 1 methyl strong >) -( 4 ox o strong >) -( 1 , 4 di hy dro py rid ine strong>) -(2 car box am ide strong>) is a structurally complex yet promising compound with significant potential in pharmaceutical applications. Its unique chemical properties make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human health challenges.